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5,6-diethyl-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1,2,4-triazin-3-amine

Name: 5,6-diethyl-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1,2,4-triazin-3-amine
Brand: Smolecule
SKU: S6970367
Rating: 4 (7 reviews)

Catalog No.

S6970367

CAS No.

M.F

C17H23N5O

M. Wt

313.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5,6-diethyl-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxol...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

5,6-diethyl-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1,2,4-triazin-3-amine

IUPAC Name

5,6-diethyl-N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1,2,4-triazin-3-amine

Molecular Formula

C17H23N5O

Molecular Weight

313.4 g/mol

InChI

InChI=1S/C17H23N5O/c1-4-13-14(5-2)20-21-17(19-13)22(3)15-8-10-23-16(15)12-7-6-9-18-11-12/h6-7,9,11,15-16H,4-5,8,10H2,1-3H3/t15-,16+/m0/s1

InChI Key

BZMQPTDYLREULN-JKSUJKDBSA-N

Canonical SMILES

CCC1=C(N=NC(=N1)N(C)C2CCOC2C3=CN=CC=C3)CC

Isomeric SMILES

CCC1=C(N=NC(=N1)N(C)[C@H]2CCO[C@@H]2C3=CN=CC=C3)CC

MP-10 is a synthetic chemical entity that belongs to the triazinylpyridines family. This compound has been widely studied and used in different scientific fields because of its potential benefits. It is used as a molecular tool for studying the interaction between biological molecules, including proteins, nucleic acids, and carbohydrates.

Physical and Chemical Properties

MP-10 is a yellowish crystalline powder. The melting point of MP-10 is 188.9 degrees Celsius. The compound has poor solubility in water and is soluble in ethanol, DMSO, and DMF. It is structurally similar to other compounds in the triazinylpyridines family.

Synthesis and Characterization

MP-10 can be synthesized by reacting 5,6-diethyl-1,2,4-triazin-3-amine with 2-bromo-3-hydroxytetrahydrofuran, followed by a reaction with N-methylpyridin-3-amine. The compound can be purified by column chromatography and characterized by various spectroscopic techniques, including NMR and Mass Spectrometry.

Analytical Methods

Analytical techniques such as HPLC and LC-MS are used to identify and quantify MP-10 in biological samples. These techniques help researchers study the pharmacokinetics and bioavailability of this chemical in living organisms.

Biological Properties

MP-10 has been shown to interact with various cellular components, including proteins and DNA. It is reported to have anti-inflammatory and anti-cancer properties. The compound is being studied extensively as a potential therapeutic agent for various conditions, including cancers, autoimmune disorders, and Alzheimer's disease.

Toxicity and Safety in Scientific Experiments

MP-10 has been proven to be relatively safe to use in animals. However, appropriate precautions should be taken when handling this compound due to its potential toxicity. As with any chemical compound, researchers must take appropriate safety measures during experiments and ensure that the MP-10 is handled with proper care.

Applications in Scientific Experiments

MP-10 is widely used in various scientific fields due to its potential benefits, including drug discovery, target validation, and the study of protein-DNA interactions. The compound has been shown to interact with proteins involved in cancer signaling pathways, and it is being explored as a potential cancer therapy.

Current State of Research

The study of MP-10 is still in its early stages, but the potential benefits of this compound have made it a topic of interest in various scientific fields. Researchers are continually exploring the different applications and biological effects of MP-10.

Potential Implications in Various Fields of Research and Industry

MP-10 has the potential to be used in different fields, including medicine, biotechnology, and materials science. The compound is being investigated as a potential target in cancer therapy and can be used as a molecular tool for studying protein-DNA interactions.

Limitations and Future Directions

Although MP-10 is a promising compound with many potential applications, there are still several limitations and uncertainties about this chemical. One limitation is its poor solubility in water, which limits its usage to biological systems. Another limitation is the need for further studies to elucidate its biological effects and mechanisms of action. Future directions could include developing more soluble derivatives of MP-10 and testing their efficacy in various animal models.
In conclusion, MP-10 is an important chemical compound that has many potential applications, particularly in the study of protein-DNA interactions and cancer therapy. While there are still limitations and uncertainties surrounding this compound, its unique properties make it a significant subject of study for researchers in different scientific fields. Future studies will undoubtedly shed more light on the potential of MP-10 as a chemical entity.